![molecular formula C6H14ClNO2S B6248659 2-[(methylamino)methyl]-1lambda6-thiolane-1,1-dione hydrochloride CAS No. 2408959-93-1](/img/no-structure.png)
2-[(methylamino)methyl]-1lambda6-thiolane-1,1-dione hydrochloride
Description
“2-[(methylamino)methyl]-1lambda6-thiolane-1,1-dione hydrochloride” is a chemical compound with the CAS Number: 2408959-93-1 . It is a powder in physical form .
Molecular Structure Analysis
The molecular weight of “2-[(methylamino)methyl]-1lambda6-thiolane-1,1-dione hydrochloride” is 199.7 . The InChI code is 1S/C6H13NO2S.ClH/c1-7-5-6-3-2-4-10 (6,8)9;/h6-7H,2-5H2,1H3;1H .Physical And Chemical Properties Analysis
This compound is a powder in physical form . It has a molecular weight of 199.7 . The storage temperature is room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(methylamino)methyl]-1lambda6-thiolane-1,1-dione hydrochloride involves the reaction of 2-chloroacetaldehyde with methylamine followed by cyclization with thiourea. The resulting product is then hydrolyzed to yield the final compound.", "Starting Materials": [ "2-chloroacetaldehyde", "methylamine", "thiourea", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: 2-chloroacetaldehyde is reacted with excess methylamine in the presence of hydrochloric acid to yield 2-(methylamino)methylacetaldehyde.", "Step 2: Thiourea is added to the reaction mixture and the resulting mixture is heated to promote cyclization. This yields 2-[(methylamino)methyl]-1lambda6-thiolane-1,1-dione.", "Step 3: The product from step 2 is then hydrolyzed with water and hydrochloric acid to yield 2-[(methylamino)methyl]-1lambda6-thiolane-1,1-dione hydrochloride." ] } | |
CAS RN |
2408959-93-1 |
Product Name |
2-[(methylamino)methyl]-1lambda6-thiolane-1,1-dione hydrochloride |
Molecular Formula |
C6H14ClNO2S |
Molecular Weight |
199.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
